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Compound of Interest

Compound Name: Picryl chloride

Cat. No.: B1203447 Get Quote

Essential Safety and Handling Guide for Picryl
Chloride
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Picryl chloride (2-chloro-1,3,5-

trinitrobenzene). Adherence to these procedures is essential due to the compound's highly

explosive and toxic nature.

Hazard Overview
Picryl chloride is a detonating explosive solid, appearing as light yellow needles.[1][2][3] It is

highly unstable when dry and poses a significant fire and explosion risk.[1][2] The primary

hazard is the blast from an instantaneous explosion.[2][3] It is also fatal if swallowed, inhaled,

or in contact with skin, and can cause severe irritation and burns to the skin, eyes, and

respiratory tract.[2][4]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.

All PPE should conform to established standards such as those from NIOSH or the EU.[1]
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PPE Category Specification Rationale

Eye & Face Protection

Tightly fitting safety goggles

with side-shields or a full-face

shield.[1]

Protects against splashes,

dust, and vapors that can

cause severe eye damage.[4]

Skin Protection

- Gloves: Chemical-resistant

gloves (Nitrile or Chloroprene

recommended). Always inspect

before use.[5] - Clothing:

Fire/flame resistant and

impervious lab coat, buttoned

to full length.[1][5] - Attire: Full-

length pants and close-toed

shoes are mandatory.[5]

Prevents skin contact, which

can be fatal and cause severe

burns.[4] Proper glove removal

technique is crucial to avoid

contamination.[5]

Respiratory Protection

A full-face respirator is required

if exposure limits are

exceeded, if irritation is

experienced, or if working in

an area with inadequate

ventilation.[1]

Protects against inhalation of

dust or vapors, which can be

fatal.[2]

Operational Plan: Handling and Storage Protocol
This protocol outlines the step-by-step procedure for safely handling Picryl chloride in a

laboratory setting.

Experimental Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.echemi.com/sds/246-trinitrochlorobenzene-pid_Rock25124.html
https://pim-resources.coleparmer.com/sds/00044.pdf
https://research.uga.edu/docs/CSP1500/Picrylchloride-88-88-0.docx
https://www.echemi.com/sds/246-trinitrochlorobenzene-pid_Rock25124.html
https://research.uga.edu/docs/CSP1500/Picrylchloride-88-88-0.docx
https://research.uga.edu/docs/CSP1500/Picrylchloride-88-88-0.docx
https://pim-resources.coleparmer.com/sds/00044.pdf
https://research.uga.edu/docs/CSP1500/Picrylchloride-88-88-0.docx
https://www.echemi.com/sds/246-trinitrochlorobenzene-pid_Rock25124.html
https://cameochemicals.noaa.gov/chemical/20916
https://www.benchchem.com/product/b1203447?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram 1: Picryl Chloride Handling & Disposal Workflow
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Caption: Workflow for safe handling, use, and disposal of Picryl chloride.
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Methodology:

Pre-Handling Preparation:

Documentation Review: Before any work begins, thoroughly review the Safety Data Sheet

(SDS) and the relevant Standard Operating Procedure (SOP).[5]

Engineering Controls: Ensure a chemical fume hood is functioning correctly.[6] Verify that

a safety shower and eyewash station are accessible and unobstructed.

PPE: Don all required PPE as specified in the table above. Inspect gloves for any defects

before use.[1][5]

Equipment: Use only non-sparking tools and ensure all equipment is properly grounded to

prevent electrostatic discharge.[1]

Safe Handling Procedure:

All manipulations of Picryl chloride must occur within a certified chemical fume hood to

minimize inhalation exposure.[6]

Avoid any actions that could create dust or aerosols.[1]

Crucially, do not subject the material to grinding, shock, or friction.[1]

Keep the container tightly closed when not in use.[1] Store away from heat, sparks, open

flames, and other ignition sources.[1]

Incompatible materials include oxidizing agents, inorganic nitrates, and chlorates.[1][2]

Storage:

Store Picryl chloride in a cool, dry, and well-ventilated area, securely locked up.[1]

The storage container must be kept tightly closed and in its original packaging.[1] Some

sources recommend freezer conditions.[2]

Disposal Plan
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Proper disposal is critical to prevent environmental contamination and ensure safety.

Waste Collection: All materials contaminated with Picryl chloride, including disposable

gloves, absorbent paper, and the chemical itself, must be treated as hazardous waste.[5]

Containment: Collect waste in a suitable, closed, and clearly labeled container.[1] Seal

contaminated clothing and absorbent materials in a vapor-tight plastic bag for disposal.[2]

Disposal Request: Dispose of contents and containers through an approved waste disposal

facility in accordance with all applicable local, state, and federal regulations.[1] Do not let the

chemical enter drains.[1]

Immediate Safety Information: Emergency Plans
Rapid and correct response to an emergency is vital.

Emergency Response Data
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Emergency Type Immediate Action Quantitative Guidance

Chemical Spill

Evacuate personnel to a safe

area. Remove all ignition

sources.[1]

Small Spill: Isolate area.

Dampen solid material with

water before collection.[2]

Large Spill: Isolate the area for

at least 500 meters (1/3 mile)

in all directions. Consider initial

evacuation for 800 meters (1/2

mile).[2]

Fire

Evacuate the area

immediately. DO NOT fight the

fire if it reaches the explosives.

[1]

If a rail car or trailer is involved,

isolate and evacuate for 1600

meters (1 mile) in all directions.

[2] Use unmanned equipment

with a water spray if firefighting

is attempted from a distance.

[1][2]

Personal Exposure
See detailed first aid measures

below.

For eye or skin contact, flush

with water for at least 15

minutes.[1][4][7]

First Aid Protocol:

Inhalation: Move the person into fresh air. If breathing stops, provide artificial respiration.

Seek immediate medical attention.[1]

Skin Contact: Immediately take off all contaminated clothing. Flush skin with plenty of water

for at least 15 minutes.[4][7] Seek immediate medical help.[1]

Eye Contact: Immediately flush eyes with gently flowing water for at least 15 minutes,

holding the eyelids open.[1][4] Remove contact lenses if present and easy to do. Seek

immediate medical attention.[4]

Ingestion: Rinse mouth with water. Do NOT induce vomiting.[1][4] Seek immediate

emergency medical help.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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